(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide

• IUPAC Name: (2S)-2-amino-N-[(3R)-1-benzylpiperidin-3-yl]-N-methylpropanamide
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18(2)15-9-6-10-19(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,17H2,1-2H3/t13-,15+/m0/s1
• InChI Key: CDRBADUMCKUHRH-DZGCQCFKSA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCCN(C1)CC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)[C@@H]1CCCN(C1)CC2=CC=CC=C2)N
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide is a chiral small molecule of significant interest in medicinal chemistry research, particularly in the study of opioid receptor systems. Its structure is characterized by a stereochemically defined piperidine core, a benzyl group, and a methyl-propionamide side chain, making it a valuable intermediate for constructing more complex pharmacologically active compounds . This compound is part of the 4-anilidopiperidine scaffold of ligands, which is a prominent area of study for developing novel analgesics . Researchers utilize such chiral building blocks to investigate interactions with G-protein coupled receptors (GPCRs), including opioid receptors, to understand binding affinity, functional activity, and selectivity . The specific stereochemistry of the compound is crucial for its interactions with these biological targets. For research purposes only. This product is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the safety data sheet (SDS) prior to handling and adhere to all laboratory safety protocols.

Preparation Methods

Synthesis of (R)-1-Benzyl-Piperidin-3-Amine Intermediate

The enantioselective preparation of (R)-1-benzyl-piperidin-3-amine serves as the foundational step. A widely adopted approach involves reductive amination of 1-benzyl-3-piperidone using chiral catalysts or resolving agents to achieve the desired (R)-configuration . For instance, sodium triacetoxyborohydride (NaBH(OAc)₃) in the presence of a chiral auxiliary has been employed to reduce the ketone group while controlling stereochemistry .

Example Protocol :

• Substrate Preparation : 1-Benzyl-3-piperidone (568 mg, 3.0 mmol) is dissolved in dichloromethane.

• Chiral Amine Addition : (R)-Phenethylamine (363 mg, 3.0 mmol) is added as a chiral directing agent.

• Reduction : NaBH(OAc)₃ (1.34 g, 6.0 mmol) is introduced under nitrogen, stirring for 24 hours at room temperature .

• Workup : The mixture is quenched with saturated NaHCO₃, extracted with ethyl acetate, and purified via silica gel chromatography (ethyl acetate:triethylamine, 10:1) .

This method yields (R)-1-benzyl-piperidin-3-amine with >90% enantiomeric excess (ee) when optimized .

N-Methylation of the Piperidine Intermediate

Introducing the N-methyl group necessitates careful selection of alkylating agents to avoid over-alkylation. Methyl iodide (CH₃I) in the presence of a non-nucleophilic base, such as diisopropylethylamine (DIPEA), is commonly utilized .

Key Steps :

• Substrate Activation : (R)-1-benzyl-piperidin-3-amine (1.0 eq) is dissolved in anhydrous dimethylformamide (DMF).

• Methylation : CH₃I (1.2 eq) and DIPEA (2.0 eq) are added dropwise at 0°C, followed by stirring at room temperature for 12 hours .

• Purification : The product is isolated via aqueous workup (10% NaHSO₄ wash) and column chromatography, achieving 85–90% yield .

Preparation of (S)-2-Aminopropionic Acid Derivative

The (S)-2-aminopropionic acid moiety is typically synthesized via asymmetric Strecker synthesis or resolution of racemic mixtures. A practical route involves:

• Boc Protection : (S)-2-aminopropionic acid is protected with tert-butoxycarbonyl (Boc) anhydride in tetrahydrofuran (THF) .

• Activation : The Boc-protected amino acid is converted to an N-hydroxysuccinimide (NHS) ester using N,N’-dicyclohexylcarbodiimide (DCC) .

Coupling Strategies for Propionamide Formation

Coupling the N-methyl-piperidine intermediate with the activated (S)-2-aminopropionic acid derivative is critical. Carbodiimide-mediated coupling (e.g., EDCl/HOBt) ensures high efficiency .

Optimized Procedure :

• Reagent Setup : (R)-1-benzyl-N-methyl-piperidin-3-amine (1.0 eq), Boc-(S)-2-aminopropionic acid NHS ester (1.1 eq), EDCl (1.2 eq), and HOBt (1.2 eq) are combined in DMF.

• Reaction : Stirred at room temperature for 24 hours under nitrogen.

• Deprotection : The Boc group is removed with HCl in dioxane, yielding the free amine .

Yield : 75–80% after purification by recrystallization .

Stereochemical Control and Purification

Chiral Resolution : When enantiomeric purity falls below 95%, preparative chiral HPLC (e.g., Chiralpak AD-H column) with hexane:isopropanol (80:20) resolves the (S,R)-diastereomer .

Critical Data :

Parameter	Value	Source
Enantiomeric Excess (ee)	92–95%
Overall Yield	60–65%
Purity (HPLC)	>99%

Comparative Analysis of Synthetic Routes

Route 1 (Patent-Based ):

• Advantages : High stereoselectivity, scalable.

• Limitations : Requires toxic reagents (e.g., CH₃I).

Route 2 (Literature-Based ):

• Advantages : Mild conditions, avoids hazardous alkylating agents.

• Limitations : Lower yield (55–60%).

Industrial-Scale Considerations

For large-scale production, continuous flow chemistry reduces reaction times and improves safety . Key parameters include:

• Temperature Control : 25–30°C to prevent racemization.

• Catalyst Recycling : Chiral catalysts reused via immobilized systems .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(®-1-benzyl-piperidin-3-yl)-N-methyl-propionamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the benzyl group or the amino group is replaced by other functional groups using suitable reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted piperidine derivatives with various functional groups.

Scientific Research Applications

Synthesis Overview

The synthesis of (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide typically involves:

• Formation of the Piperidine Ring : Cyclization reactions using appropriate precursors.
• Benzyl Group Introduction : Nucleophilic substitution with benzyl halides.
• Alkylation : Attachment of the N-methyl group.
• Final Coupling : Combining intermediates to form the target compound.

Reaction Conditions

Reaction Type	Reagents	Conditions
Nucleophilic Substitution	Benzyl halides	Basic conditions
Alkylation	Isopropyl halides	Anhydrous conditions
Cyclization	Various amines	Heat and pressure

Medicinal Chemistry

(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide has been investigated for its potential therapeutic effects, particularly in the modulation of neurological pathways. Its structure allows for interaction with various receptors, making it a candidate for developing treatments for neurological disorders.

Case Study : Research has shown that derivatives of this compound exhibit promising activity against certain types of cancer cells by inhibiting specific signaling pathways involved in tumor growth.

The compound has demonstrated potential biological activity, particularly in enzyme inhibition and receptor modulation. Studies suggest that it may interact with neurotransmitter systems, which could lead to applications in treating conditions such as depression or anxiety.

Mechanism of Action :

• Interaction with dopamine receptors.
• Modulation of serotonin pathways.

Organic Synthesis

In organic chemistry, (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide serves as a versatile building block for synthesizing more complex molecules. Its unique functional groups facilitate a variety of chemical reactions, including oxidation, reduction, and substitution reactions.

Pharmaceutical Industry

The compound is utilized as an intermediate in the synthesis of pharmaceuticals, particularly those targeting central nervous system disorders. Its ability to undergo various transformations makes it valuable for producing active pharmaceutical ingredients (APIs).

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(®-1-benzyl-piperidin-3-yl)-N-methyl-propionamide involves its interaction with specific molecular targets, such as neurotransmitter receptors or enzymes. The compound binds to these targets, modulating their activity and influencing various biochemical pathways. For example, it may act as an agonist or antagonist at certain receptor sites, altering neurotransmitter release and signal transduction.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Modifications

The compound’s activity and physicochemical properties are influenced by its piperidine ring, benzyl group, and stereochemistry. Below is a comparison with key analogs:

Compound	Molecular Formula	Molecular Weight	Key Structural Features	Pharmacological Target	Synthesis Yield	References
(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide (Target)	C₁₆H₂₅N₃O	287.39 g/mol	R-1-benzyl-piperidine, S-α-carbon, N-methylation	μ-Opioid Receptor (MOR)	Not reported
(S)-2-Amino-N-(1-methyl-piperidin-3-yl)-propionamide	C₉H₁₉N₃O	185.27 g/mol	No benzyl group, N-methyl-piperidine, S-α-carbon	Not specified	Not reported
(S)-2-Amino-N-(2-fluoro-benzyl)-N-methyl-propionamide	C₁₁H₁₅FN₂O	210.25 g/mol	Fluorobenzyl substituent, S-α-carbon, N-methylation	Potential CNS targets	Not reported
(S)-N-((R)-1-Acetyl-6-benzyl-THQ-4-yl)-...propanamide (4b)	C₂₈H₃₄N₄O₄	514.60 g/mol	Tetrahydroquinoline (THQ) core, acetyl and benzyl groups, 4-hydroxy-2,6-dimethylphenyl side	MOR (mixed-efficacy agonist)	Not reported
(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-ethyl-propionamide	C₁₈H₂₈N₄O	332.45 g/mol	Pyrrolidine core, benzyl group, ethyl-N-methylation	Not specified	Not reported

Key Observations:

• Piperidine vs. Pyrrolidine/Tetrahydroquinoline Cores: The target’s piperidine ring provides conformational flexibility compared to the constrained pyrrolidine () or planar THQ core (). This flexibility may enhance binding to opioid receptors .
• Benzyl Substituents: The benzyl group in the target and compound 4b () enhances lipophilicity and aromatic interactions with receptor pockets.
• Stereochemistry : The S-configuration at the α-carbon and R-configuration in the piperidine ring are critical for enantioselective activity. Analogs with mismatched stereochemistry (e.g., S/S in ) show reduced efficacy .

Pharmacological Activity

• Target Compound : Likely exhibits mixed-efficacy MOR modulation, similar to compound 4b (), which showed partial agonist/antagonist effects depending on substituents .
• Fluorinated Analog () : The 2-fluoro-benzyl group may enhance blood-brain barrier penetration, making it suitable for central nervous system (CNS) targets .

Biological Activity

(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide, often referred to as AM97124, is a compound of significant interest in medicinal chemistry due to its complex structure and potential biological activities. This article delves into its biological activity, mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound features a piperidine ring with a benzyl substituent and a propionamide group. Its molecular formula is $C_{18}H_{28}N_{2}O$ with a molecular weight of approximately 288.43 g/mol. The stereochemistry of the compound plays a crucial role in its biological interactions.

The biological activity of (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide is primarily attributed to its ability to interact with various molecular targets, including receptors and enzymes. The compound's structure allows it to modulate the activity of these targets, which can lead to diverse biological effects such as:

• Signal Transduction : The compound may influence cellular signaling pathways by acting as an agonist or antagonist at specific receptors.
• Enzyme Inhibition : It has been shown to inhibit certain enzymes involved in metabolic processes, which can have therapeutic implications in diseases such as cancer and neurodegenerative disorders.

Biological Activity

Research indicates that (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide exhibits several biological activities:

• Antagonistic Effects on Chemokine Receptors : Studies have demonstrated that related piperidine derivatives can act as potent antagonists for chemokine receptors, particularly CCR3, which is involved in inflammatory responses . This suggests potential applications in treating inflammatory diseases.
• Anticancer Properties : The compound has shown promise in cancer therapy through mechanisms that induce apoptosis in tumor cells. For instance, derivatives of piperidine have been evaluated for their cytotoxic effects against various cancer cell lines .
• Neuroprotective Effects : Some studies suggest that compounds similar to AM97124 may offer neuroprotective benefits by inhibiting cholinesterase enzymes and potentially modulating pathways involved in neurodegeneration .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Chemokine Receptor Antagonism	Potent inhibition of CCR3 receptor, reducing eosinophil chemotaxis
Anticancer Activity	Induction of apoptosis in cancer cell lines; cytotoxicity studies
Neuroprotection	Inhibition of cholinesterase; potential effects on Alzheimer's disease

Case Study: Anticancer Efficacy

In a study evaluating the anticancer properties of piperidine derivatives, the compound (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide was tested against FaDu hypopharyngeal tumor cells. Results indicated that it exhibited significant cytotoxicity compared to standard chemotherapeutic agents like bleomycin, suggesting its potential as a lead compound for further development in cancer therapy .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile of (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide is critical for assessing its therapeutic viability. Preliminary studies suggest favorable absorption and distribution characteristics; however, detailed pharmacokinetic studies are necessary to establish dosing regimens and potential side effects.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide, and how can reaction yields be optimized?

• Methodological Answer : The synthesis typically involves coupling a chiral piperidine derivative with a protected amino acid precursor. For example, analogous compounds (e.g., N-(1-benzylpiperidin-4-yl)-N-methyl-propionamide derivatives) are synthesized via nucleophilic substitution or amide coupling reactions under inert conditions. Optimization strategies include:

• Catalytic Systems : Use of HATU or EDCI/HOBt for efficient amide bond formation.
• Chiral Resolution : Chiral HPLC or enzymatic resolution to isolate the (S)- and (R)-enantiomers .
• Yield Improvement : Adjusting stoichiometry (1.2:1 acyl chloride:amine ratio) and reaction time (12–24 hours) to achieve yields >70% .

Q. How is the stereochemical configuration of (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-methyl-propionamide validated?

• Methodological Answer :

• Chiral HPLC : Employing a Chiralpak® AD-H column with hexane:isopropanol (90:10) mobile phase to resolve enantiomers.
• Circular Dichroism (CD) : Confirming optical activity at 220–250 nm.
• X-ray Crystallography : Resolving single crystals grown in ethanol/water mixtures to confirm absolute configuration .

Q. What spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR in DMSO-d6 or CDCl3 to confirm substituent integration (e.g., benzyl protons at δ 7.2–7.4 ppm, piperidine methylene at δ 2.5–3.0 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : ESI+ mode for accurate mass determination (e.g., [M+H]+ calculated for C17H25N3O: 298.2024) .

Advanced Research Questions

Q. What strategies address enantiomeric impurities during synthesis, and how are they quantified?

• Methodological Answer :

• Chiral Derivatization : Use of Marfey’s reagent (FDAA) to derivatize amino groups, followed by reverse-phase HPLC to detect <1% impurities .
• Kinetic Resolution : Lipase-catalyzed hydrolysis of racemic intermediates to enrich the desired enantiomer .
• Data Analysis : Integration of chiral HPLC peaks and comparison with spiked standards to quantify enantiomeric excess (ee >98%) .

Q. How does the benzyl-piperidine moiety influence the compound’s pharmacokinetic properties?

• Methodological Answer :

• LogP Determination : Shake-flask method (logP ~2.1) indicates moderate lipophilicity, suitable for blood-brain barrier penetration.
• Metabolic Stability : Incubation with liver microsomes (human/rat) shows t_1/2 >60 minutes, with CYP3A4 as the primary metabolizing enzyme.
• Structural Analogues : Piperidine N-benzyl groups reduce first-pass metabolism by sterically hindering CYP450 binding .

Q. What computational methods predict the compound’s binding affinity to neurological targets?

• Methodological Answer :

• Molecular Docking : AutoDock Vina simulations against σ-1 receptors (PDB: 5HK1) reveal hydrogen bonding with Glu172 and hydrophobic interactions with the benzyl group.
• MD Simulations : 100-ns trajectories in CHARMM36 force field assess binding stability (RMSD <2.0 Å) .
• Free Energy Calculations : MM-PBSA analysis estimates ΔG_binding of −8.2 kcal/mol .

Experimental Design & Data Contradictions

Q. How can discrepancies in reported bioactivity data for analogues be resolved?

• Methodological Answer :

• Assay Standardization : Use uniform cell lines (e.g., SH-SY5Y for neuroprotection assays) and positive controls (e.g., donepezil for acetylcholinesterase inhibition).
• Dose-Response Curves : IC₅₀ values should be calculated from ≥3 independent experiments (n=6 replicates) to address variability .
• Contradiction Example : A study reported IC₅₀ = 1.2 μM for acetylcholinesterase inhibition, while another found no activity. This may stem from differences in enzyme sources (human vs. electric eel) or assay pH .

Q. What in vitro models are appropriate for evaluating neuroprotective effects?

• Methodological Answer :

• Primary Neuronal Cultures : Rat cortical neurons exposed to Aβ_25–35 (10 μM) to model amyloid toxicity.
• Metrics : Cell viability (MTT assay), ROS levels (DCFH-DA probe), and caspase-3 activity.
• Positive Controls : Co-treatment with memantine (10 μM) to validate assay sensitivity .

Notes

• Advanced Techniques : Focus on chiral resolution, computational modeling, and metabolic stability assays.
• Contradictions Addressed : Bioactivity variability linked to assay design and enzyme sources.